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Compound of Interest

Compound Name: Tris(p-t-butylphenyl) phosphate

Cat. No.: B033044 Get Quote

A comprehensive literature review on the toxicity of Tris(p-tert-butylphenyl) phosphate (TBPP),

focusing on its prevalent isomer Tris(2,4-di-tert-butylphenyl) phosphate (TDTBPP). This

document is intended for researchers, scientists, and drug development professionals.

Introduction
Tris(p-tert-butylphenyl) phosphate is an organophosphate ester (OPE). The most common and

studied isomer is Tris(2,4-di-tert-butylphenyl) phosphate (TDTBPP), which is primarily formed

from the oxidation of the widely used antioxidant Tris(2,4-di-tert-butylphenyl) phosphite

(commercially known as Irgafos 168). Due to the widespread use of its parent compound in

polymers and plastics, including food contact materials, TDTBPP is now recognized as an

abundant environmental contaminant. Its detection in various environmental matrices and

biological samples has prompted an evaluation of its toxicological profile. This review

synthesizes the available data on the toxicity of TDTBPP, summarizing quantitative data,

detailing experimental protocols, and visualizing key toxicological pathways and workflows.

Quantitative Toxicological Data
The majority of comprehensive mammalian toxicity testing has been conducted on the parent

phosphite compound, Irgafos 168. However, studies indicate that the phosphite is readily

oxidized to the phosphate form (TDTBPP) in the gastrointestinal tract, making the phosphite

toxicity data highly relevant for assessing the safety of the phosphate.
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Table 2.1: Mammalian Toxicity Data for Tris(2,4-di-tert-
butylphenyl) Phosphite (Metabolized to TDTBPP)
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Study
Type

Species Route Duration

NOAEL
(No-
Observed
-Adverse-
Effect
Level)

LOAEL
(Lowest-
Observed
-Adverse-
Effect
Level)

Key
Effects
Observed
at LOAEL

Acute Oral Rat, Mouse Oral
Single

Dose

>6,000

mg/kg bw

(LD50)

-

Sedation,

dyspnoea,

hunched

posture[1]

Sub-

chronic
Rat Dietary 13 weeks

1000

mg/kg/day

(Highest

dose

tested)

Not

Establishe

d

No adverse

effects

observed[1

]

Carcinogen

icity
Rat Dietary 2 years

>147

mg/kg

bw/day

(Highest

dose

tested)

Not

Establishe

d

No

evidence of

carcinogeni

city[1]

Reproducti

ve
Rat Dietary

2-

Generation

292.6

mg/kg

bw/day

1030

mg/kg

bw/day

Reduced

fertility

index in F0

generation[

1]

Developme

ntal
Rat Dietary

2-

Generation

412 mg/kg

bw/day

1030

mg/kg

bw/day

Decreased

fetal weight

in F2

generation[

1]

Developme

ntal

Rabbit Oral Gestation ≥1200

mg/kg

bw/day

Not

Establishe

d

No

evidence of
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(Highest

dose

tested)

teratogenic

ity[1]

Table 2.2: Ecotoxicity Data for Tris(2,4-di-tert-
butylphenyl) Phosphate (TDTBPP)

Study
Type

Species Exposure Duration
Concentr
ation

Endpoint
Key
Findings

Cardiotoxic

ity

Zebrafish

(Danio

rerio)

Larvae

Aqueous 5 days
10 and 100

µg/L

Cardiac

Morpholog

y &

Function

Decreased

heartbeat,

stroke

volume,

cardiac

output;

pericardial

edema[2]

Reproducti

ve Toxicity

Zebrafish

(Danio

rerio)

Aqueous 150 days
50, 500,

5000 ng/L

Male

Reproducti

on

Inhibited

spermatoz

oa

maturation,

decreased

spermatog

enesis

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of toxicological findings.

Below are synthesized protocols for key study types cited in this review, based on standard

OECD guidelines and published methodologies.

Protocol: Two-Generation Reproductive Toxicity Study
(Based on OECD Guideline 416)

Test System: Wistar or Sprague-Dawley rats, typically 24-28 animals per sex per group.
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Test Substance Administration: The test substance (Tris(2,4-di-tert-butylphenyl) phosphite) is

mixed into the diet at specified concentrations (e.g., 0, 1600, 4000, 10,000 ppm).

Dosing Period (P Generation): Young, healthy rats (F0 generation) are administered the test

diet for a pre-mating period of approximately 70-125 days to allow for spermatogenesis and

oogenesis to be exposed.

Mating: Animals within the same dose group are paired for mating.

Gestation and Lactation: Dosing continues for females throughout gestation and lactation.

F1 Generation: After weaning, selected F1 offspring continue on their respective parental

diets. Key developmental landmarks (e.g., anogenital distance, pubertal onset) are recorded.

Mating (F1 Generation): F1 animals are mated (within their dose group) to produce the F2

generation. Dosing continues throughout this period.

Endpoint Analysis:

Parental Animals (F0, F1): Body weight, food consumption, clinical signs of toxicity,

estrous cyclicity, sperm parameters (motility, morphology, count), and complete

histopathology of reproductive organs.

Offspring (F1, F2): Viability, sex ratio, body weight gain, clinical signs, and necropsy of

selected weanlings.

Indices Calculated: Mating index, fertility index, gestation index, viability index.

Protocol: Zebrafish Larval Cardiotoxicity Assay
Test System: Zebrafish (Danio rerio) embryos.

Exposure: Fertilized embryos are collected and placed in multi-well plates. They are exposed

to a range of TDTBPP concentrations (e.g., 0, 10, 100 µg/L) dissolved in embryo medium.

Duration: Exposure typically starts at a few hours post-fertilization (hpf) and continues for up

to 5 days post-fertilization (dpf).
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Cardiac Function Assessment (at 5 dpf):

Larvae are anesthetized (e.g., with tricaine) and mounted for microscopy.

High-speed video of the beating heart is captured using a light microscope equipped with

a digital camera.

Image Analysis: Software (e.g., ImageJ) is used to measure ventricular dimensions at end-

diastole (maximum expansion) and end-systole (maximum contraction).

Calculated Endpoints:

Heart Rate (HR): Beats per minute are counted from the video.

Stroke Volume (SV): Calculated from the difference between end-diastolic volume and

end-systolic volume.

Cardiac Output (CO): Calculated as CO = HR × SV.

Ejection Fraction (EF): The fraction of blood pumped out of the ventricle with each beat.

Morphological Assessment: Larvae are examined for pericardial edema (fluid accumulation

around the heart), ventricular hypertrophy, and other developmental abnormalities.

Visualizations: Pathways and Workflows
Metabolism and Toxicity Logic
The following diagram illustrates the conversion of the parent phosphite compound to the

phosphate metabolite and its subsequent accumulation and observed toxic effects.

Caption: Metabolic activation and key toxicological outcomes of TDTBPP.

Experimental Workflow: Two-Generation Study
This diagram outlines the key phases and assessments in a typical OECD 416 two-generation

reproductive toxicity study.

Caption: Workflow for an OECD 416 two-generation reproductive toxicity study.
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Signaling Pathway: TDTBPP-Induced Cardiotoxicity via
Ferroptosis in Zebrafish
This diagram illustrates the proposed molecular mechanism leading to cardiotoxicity in

zebrafish larvae, as identified by recent research.

Caption: Proposed mechanism of TDTBPP-induced cardiotoxicity in zebrafish.

Conclusion
The available toxicological data on Tris(2,4-di-tert-butylphenyl) phosphate, derived largely from

studies on its phosphite precursor, suggests a low order of acute and sub-chronic toxicity in

mammals, with no evidence of carcinogenicity. The primary concerns from mammalian studies

arise from high-dose, long-term exposure, which can impact fertility and fetal development.

More recent ecotoxicological studies, however, highlight potential risks to aquatic organisms,

identifying cardiotoxicity and reproductive toxicity in zebrafish at environmentally relevant

concentrations. The mechanism for this cardiotoxicity appears to be ferroptosis, a form of iron-

dependent programmed cell death driven by oxidative stress. Further research is warranted to

determine if this mechanism is relevant to mammals and to fully characterize the potential for

other subtle toxicities, such as the observed disruption of lipid metabolism in vitro.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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